Cas no 25036-25-3 (Poly(Bisphenol A-co-epichlorohydrin) glycidyl end-capped)

• Product Name: Poly(Bisphenol A-co-epichlorohydrin) glycidyl end-capped
• CAS No: 25036-25-3
• MF: C₃₆H₄₀O₆
• MW: 568.7
• CID: 52620
• PubChem ID: 87403850
• Update Time: 2025-05-26

Poly(Bisphenol A-co-epichlorohydrin) glycidyl end-capped Chemical and Physical Properties

Names and Identifiers

• Poly(Bisphenol A-co-epichlorohydrin) glycidyl end-capped
• EPON® RESIN 1001F
• Phenol, 4,​4'-​(1-​methylethylidene)​bis-​, polymer with 2,​2'-​[(1-​methylethylidene)​bis(4,​1-​phenyleneoxymethylen​e)​]​bis[oxirane]
• Phenol, 4,​4\'-​(1-​methylethylidene)​bis-​, polymer with 2,​2\'-​[(1-​methylethylidene)​bis(4,​1-​phenyleneoxymethylen​e)​]​bis[oxirane]
• Poly(Bisphenol A-co-epichlorohydrin), glycidyl end-capped
• CID 133112862
• mediumtohighmolecularweightsoliddgebpa-basedepoxyresins
• BISPHENOL A EPON 829 POLYMER
• Poly(Bisphenol A-co-epichlorohydrin), glycidyl end-capped average Mn ~377
• Poly(Bisphenol A-co-epichlorohydrin), glycidyl end-capped average Mn ~1,075
• Poly(Bisphenol A-co-epichlorohydrin), glycidyl end-capped average Mn ~1,750
• Poly(Bisphenol A-co-epichlorohydrin), glycidyl end-capped average Mn ~355
• bisphenola/epichlorohydrinbasedepoxyresins(non-specificname)
• 25036-25-3
• 4-[2-(4-hydroxyphenyl)propan-2-yl]phenol;2-[[4-[2-[4-(oxiran-2-ylmethoxy)phenyl]propan-2-yl]phenoxy]methyl]oxirane
• SCHEMBL2546259
• KHORFZBBHPTCQP-UHFFFAOYSA-N
• CID 87403850

• Inchi： 1S/C15H16O2.C3H5ClO.C3H8O3.C3H6O2/c1-15(2,11-3-7-13(16)8-4-11)12-5-9-14(17)10-6-12;4-1-3-2-5-3;4-1-3(6)2-5;4-1-3-2-5-3/h3-10,16-17H,1-2H3;3H,1-2H2;3-6H,1-2H2;3-4H,1-2H2
• InChI Key： YCDGZAHDCFWTHG-UHFFFAOYSA-N
• SMILES： ClCC1CO1.O1CC1CO.OC1C=CC(=CC=1)C(C)(C)C1C=CC(=CC=1)O.OC(CO)CO

Computed Properties

• Exact Mass: 568.28248899g/mol
• Monoisotopic Mass: 568.28248899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 308
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 146

Experimental Properties

• Color/Form: Transparent viscous liquid
• Density: 1.169 g/mL at 25 °C
• Melting Point: 120-130 ºC
• Flash Point: 113 °C
• Refractive Index: n20/D 1.573
• Solubility: Not determined

Poly(Bisphenol A-co-epichlorohydrin) glycidyl end-capped Security Information

• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S26;S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S36

Additional information on Poly(Bisphenol A-co-epichlorohydrin) glycidyl end-capped

Introduction to Poly(Bisphenol A-co-epichlorohydrin) glycidyl end-capped (CAS No. 25036-25-3)

Poly(Bisphenol A-co-epichlorohydrin) glycidyl end-capped (CAS No. 25036-25-3) is a specialized polymer that has gained significant attention in the fields of materials science and biomedical applications due to its unique properties and versatile functionalities. This compound is a derivative of bisphenol A and epichlorohydrin, two key monomers that are widely used in the synthesis of epoxy resins and other advanced materials.

The glycidyl end-capped structure of this polymer imparts it with enhanced reactivity and chemical stability, making it an ideal candidate for a variety of applications, including coatings, adhesives, and composites. The glycidyl groups at the ends of the polymer chains provide reactive sites that can be further modified or cross-linked to tailor the material's properties for specific uses.

Recent research has highlighted the potential of Poly(Bisphenol A-co-epichlorohydrin) glycidyl end-capped in biomedical applications, particularly in the development of drug delivery systems and tissue engineering scaffolds. The biocompatibility and tunable degradation rates of this polymer make it a promising material for creating biodegradable devices that can release therapeutic agents over extended periods.

In the context of drug delivery, Poly(Bisphenol A-co-epichlorohydrin) glycidyl end-capped has been investigated for its ability to encapsulate and protect sensitive drugs, such as proteins and nucleic acids, from degradation in biological environments. Studies have shown that this polymer can form stable nanoparticles that enhance the solubility and bioavailability of poorly soluble drugs, thereby improving their therapeutic efficacy.

Moreover, the mechanical properties of Poly(Bisphenol A-co-epichlorohydrin) glycidyl end-capped have been optimized for use in structural applications. Its high tensile strength and excellent thermal stability make it suitable for use in high-performance composites, where it can enhance the mechanical performance and durability of materials used in aerospace, automotive, and construction industries.

The environmental impact of Poly(Bisphenol A-co-epichlorohydrin) glycidyl end-capped has also been a subject of recent studies. Researchers are exploring ways to reduce the environmental footprint of this polymer by developing more sustainable synthesis methods and improving its biodegradability. These efforts are crucial for ensuring that the material remains a viable option for future applications while minimizing its ecological impact.

In summary, Poly(Bisphenol A-co-epichlorohydrin) glycidyl end-capped (CAS No. 25036-25-3) is a versatile and high-performance polymer with a wide range of applications in materials science and biomedical engineering. Its unique chemical structure and properties make it an attractive material for researchers and industry professionals seeking to develop innovative solutions in various fields.